Cas no 866807-27-4 (3-Amino-6-chloropyridine-2-carboxylic acid)

• Product Name: 3-Amino-6-chloropyridine-2-carboxylic acid
• CAS No: 866807-27-4
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD09264291
• CID: 69105
• PubChem ID: 53393434
• Update Time: 2025-10-30

3-Amino-6-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloropyridine-2-carboxylic acid
• 3-AMINO-6-CHLORO-2-PYRIDINECARBOXYLIC ACID
• 2-Pyridinecarboxylic acid,3-aMino-6-chloro
• 3-amino-6-chloro-pyridine-2-carboxylic acid
• 3-AMINO-6-CHLOROPICOLINIC ACID
• 2-Pyridinecarboxylicacid, 3-amino-6-chloro-
• TXGSKLHDWJCBDC-UHFFFAOYSA-N
• TRA0028834
• PB28002
• SY006459
• 3-Amino-6-chloropyridine-2-carboxylicacid
• 3-amino-6-chloro-2-pyri
• 3-Amino-6-chloro-2-pyridinecarboxylic acid (ACI)
• MFCD09264291
• AC-30497
• DB-014006
• TS-02357
• 866807-27-4
• SCHEMBL536092
• Z1198219371
• EN300-102043
• DTXSID20693913
• CS-D1641
• J-511670
• AKOS006331620

• MDL： MFCD09264291
• Inchi： 1S/C6H5ClN2O2/c7-4-2-1-3(8)5(9-4)6(10)11/h1-2H,8H2,(H,10,11)
• InChI Key： TXGSKLHDWJCBDC-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=CC=C(Cl)N=1)O

Computed Properties

• Exact Mass: 172.00400
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data available
• Density: 1.577
• Melting Point: No data available
• Boiling Point: 413.6℃ at 760 mmHg
• Flash Point: 203.9℃
• Refractive Index: 1.66
• PSA: 76.21000
• LogP: 1.59660

3-Amino-6-chloropyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Amino-6-chloropyridine-2-carboxylic acid

Professional Introduction to 3-Amino-6-chloropyridine-2-carboxylic Acid (CAS No. 866807-27-4)

3-Amino-6-chloropyridine-2-carboxylic acid (CAS No. 866807-27-4) is a significant compound in the field of pharmaceutical chemistry, playing a crucial role in the synthesis of various bioactive molecules. This compound, characterized by its chloropyridine core and amino and carboxylic acid functional groups, has garnered considerable attention due to its versatile applications in drug discovery and medicinal chemistry.

The structural features of 3-amino-6-chloropyridine-2-carboxylic acid make it a valuable intermediate in the development of novel therapeutic agents. The chlorine substituent at the 6-position enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecular architectures, which are often required for achieving high selectivity and potency in drug design.

In recent years, the demand for heterocyclic compounds in pharmaceutical applications has surged, driven by their prevalence in biologically active molecules. The pyridine scaffold is one of the most frequently encountered heterocycles in medicinal chemistry, owing to its ability to mimic natural product structures and interact favorably with biological targets. The presence of both an amino group and a carboxylic acid moiety in 3-amino-6-chloropyridine-2-carboxylic acid provides additional handles for chemical modification, enabling the synthesis of a wide range of derivatives.

One of the most compelling aspects of this compound is its utility in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, recent studies have highlighted its potential in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chloropyridine core serves as a privileged structure that can be readily modified to optimize binding affinity and pharmacokinetic properties. Furthermore, the carboxylic acid group can be used to form salt forms or esters, improving solubility and bioavailability.

The pharmaceutical industry has increasingly leveraged computational methods and high-throughput screening to identify promising candidates for further development. Compounds like 3-amino-6-chloropyridine-2-carboxylic acid are often prioritized based on their structural novelty and predicted biological activity. Advances in crystallography and molecular modeling have facilitated a deeper understanding of how these molecules interact with biological targets, guiding rational design strategies.

Another area where this compound has shown promise is in the development of antiviral agents. The unique structural motifs present in 3-amino-6-chloropyridine-2-carboxylic acid can be exploited to design molecules that disrupt viral replication cycles. For example, derivatives of this compound have been investigated for their ability to inhibit protease enzymes essential for viral maturation. Such findings underscore the importance of heterocyclic compounds like chloropyridines in addressing emerging infectious diseases.

In addition to its role in drug discovery, 3-amino-6-chloropyridine-2-carboxylic acid finds applications in material science and agrochemicals. Its reactivity allows for the synthesis of polymers with tailored properties, as well as intermediates for crop protection agents. The versatility of this compound underscores its significance across multiple scientific disciplines.

The synthesis of 3-amino-6-chloropyridine-2-carboxylic acid typically involves multi-step organic transformations, starting from readily available pyridine derivatives. Modern synthetic methodologies emphasize efficiency and sustainability, with an increasing focus on green chemistry principles. Catalytic processes and solvent-free reactions are being explored to minimize waste and energy consumption while maintaining high yields.

Quality control and analytical techniques play a pivotal role in ensuring the purity and consistency of pharmaceutical intermediates like 3-amino-6-chloropyridine-2-carboxylic acid. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify chemical structure and identify impurities. These rigorous standards are essential for ensuring that downstream products meet regulatory requirements.

The future prospects for 3-amino-6-chloropyridine-2-carboxylic acid are bright, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are driving innovation in this field, leading to the discovery of novel therapeutics that address unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this will remain indispensable tools in the chemist's arsenal.